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Introduction

Vinyltriphenylphosphonium bromide is a versatile organophosphorus salt that serves as a
crucial reagent in modern organic synthesis. Its ability to participate in a variety of chemical
transformations, most notably the Wittig reaction, makes it an invaluable tool for the
construction of complex molecular architectures, including those found in pharmaceutically
active compounds. This technical guide provides an in-depth overview of the physical and
chemical properties of vinyltriphenylphosphonium bromide, detailed experimental protocols,
and a summary of its key applications.

Physical and Chemical Properties

Vinyltriphenylphosphonium bromide is a white to off-white or pale yellow crystalline powder.
[1][2] It is a quaternary phosphonium salt, characterized by a phosphorus atom bonded to three
phenyl groups and one vinyl group, with bromide as the counterion.[3] This ionic nature dictates
many of its physical properties. The compound is sensitive to light and is hygroscopic, requiring
storage at 2-8°C in a dry environment.[4][5]
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Property Value References
Molecular Formula C20H18BrP [1][6]
Molecular Weight 369.23 g/mol [1107]

Melting Point 176 - 190 °C [1][6][8]
Appearance White to off-white or pale (2106]

yellow powder/crystals
Purity >96% [11[61[9]
CAS Number 5044-52-0 [1][41[6]

Spectroscopic Data

Spectroscopic analysis is essential for the characterization of vinyltriphenylphosphonium

bromide.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR data are

available for the structural confirmation of this compound.[10][11]

« Infrared (IR) Spectroscopy: IR spectra, typically obtained using KBr pellets or Attenuated
Total Reflectance (ATR), show characteristic peaks for the P+-C bond.[12][13]

e Raman Spectroscopy: Raman spectra provide complementary vibrational information for a

complete structural analysis.[12]

Chemical Reactivity and Applications

Vinyltriphenylphosphonium bromide is a key reagent in a multitude of organic reactions.

The Wittig Reaction

The most prominent application of vinyltriphenylphosphonium bromide is in the Wittig

reaction, a powerful method for the synthesis of alkenes from aldehydes and ketones.[14][15]

The vinyl group can be transferred to the carbonyl compound, forming a new carbon-carbon

double bond.[1][14]
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Other Reactions

Beyond the Wittig reaction, it is also utilized in:

Cycloaddition Reactions: It participates in cycloadditions with various compounds, including
nitro ketone Baylis-Hillman adducts.[2]

o Schweizer Reaction: This reagent is also known as Schweizer's Reagent and is used in the
Schweizer reaction.[2][4]

o Synthesis of Heterocycles: It serves as a versatile precursor for the synthesis of a wide array
of heterocyclic systems.[8]

e Michael Additions: The vinyl group can act as a Michael acceptor, enabling conjugate
addition reactions.[2]

Experimental Protocols
Synthesis of Vinyltriphenylphosphonium Bromide

A common and well-documented method for the preparation of vinyltriphenylphosphonium
bromide involves the reaction of triphenylphosphine with a suitable precursor, followed by an
elimination step.[8][16]

Materials:

Triphenylphosphine

3-Bromophenetole

Phenol

Anhydrous ether

Ethyl acetate

Procedure:
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» A mixture of triphenylphosphine and -bromophenetole is heated in phenol at 90° + 3°C for
48 hours.[8][16]

e The reaction mixture is cooled to room temperature and then slowly added to vigorously
stirred anhydrous ether, leading to the precipitation of the crude intermediate,
phenoxyethyltriphenylphosphonium bromide.[8][16]

e The crude product is collected by filtration and washed with anhydrous ether.[8][16]

e The intermediate is then heated under reflux in ethyl acetate for 24 hours to induce
elimination of phenol, yielding vinyltriphenylphosphonium bromide.[8][16]

» The product is purified by repeated washing with ethyl acetate and anhydrous ether and then
dried.[8]

Safety Precautions: Phenol is corrosive and should be handled with appropriate personal
protective equipment.[8] Vinyltriphenylphosphonium bromide has been reported to cause
an allergic sneezing reaction, and direct contact should be avoided.[8]

Visualized Workflows and Pathways
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of vinyltriphenylphosphonium
bromide.
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Caption: Key stages in the synthesis of vinyltriphenylphosphonium bromide.

The Wittig Reaction Pathway
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This diagram outlines the general mechanism of the Wittig reaction, a primary application of
vinyltriphenylphosphonium bromide.
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Caption: The mechanistic pathway of the Wittig reaction.

Conclusion

Vinyltriphenylphosphonium bromide is a cornerstone reagent in organic synthesis, offering
a reliable and versatile method for the formation of carbon-carbon double bonds and the
construction of complex molecules. Its well-defined physical and chemical properties, coupled
with established synthetic protocols, make it an indispensable tool for researchers in academia
and industry, particularly in the fields of medicinal chemistry and materials science. A thorough
understanding of its reactivity and handling is crucial for its effective and safe utilization in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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